N-(4-(difluoromethoxy)phenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-[4-(difluoromethoxy)phenyl]-5-methylfuro[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H12F2N2O3/c1-9-2-7-13-12(19-9)8-14(23-13)15(21)20-10-3-5-11(6-4-10)22-16(17)18/h2-8,16H,1H3,(H,20,21)
• InChI Key: JYJSXFLHLFPETN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C16H12F2N2O3
• Molecular Weight: 318.27 g/mol

Description

N-(4-(difluoromethoxy)phenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug discovery and development. This compound is commonly referred to as "compound X" and is known for its unique chemical structure and properties.

Scientific Research Applications

Structural Diversity and Coordination Polymers

Research into ligand conformation and its role in the structural diversity of coordination polymers highlights the importance of specific ligand structures in forming complexes with metals such as copper(II) and silver(I). These studies contribute to our understanding of molecular squares and polymeric chains, which are crucial for designing new materials with potential applications in catalysis, magnetism, and luminescence (Yeh, Chen, & Wang, 2008).

Inhibition of Gene Expression

Investigations into the inhibition of NF-kappaB and AP-1 gene expression focus on the structure-activity relationship of specific pyrimidine derivatives. This research is pivotal for developing compounds with improved bioavailability and potential therapeutic applications in inflammation and cancer (Palanki et al., 2000).

Glycine Transporter Inhibition

The identification of potent glycine transporter 1 inhibitors exemplifies the application of complex compounds in neuroscience research, particularly for exploring treatments for CNS disorders. Such studies leverage drug-likeness guidelines like the CNS MPO to optimize compounds for brain penetration and efficacy (Yamamoto et al., 2016).

Aromatic Polyamides and Their Applications

The synthesis and characterization of new aromatic polyamides derived from specific diphenylfluorene-based monomers illustrate the development of materials with enhanced solubility, thermal stability, and mechanical properties. These materials have potential applications in high-performance plastics and fibers (Hsiao, Yang, & Lin, 1999).

Antitubercular and Antibacterial Activities

The design and synthesis of carboxamide derivatives for antitubercular and antibacterial screening indicate the potential of specific structural motifs in combating infectious diseases. This research contributes to the discovery of new drugs with improved efficacy against resistant strains of bacteria and tuberculosis (Bodige et al., 2020).